4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol N-β-D-Glucuronide
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
350508-29-1
VCID:
VC0015339
InChI:
InChI=1S/C16H23N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,10-15,20-23H,3,5-6H2,1H3
SMILES:
Molecular Formula:
C16H23N3O8
Molecular Weight:
385.37 g/mol
4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanol N-β-D-Glucuronide
CAS No.: 350508-29-1
Cat. No.: VC0015339
Molecular Formula: C16H23N3O8
Molecular Weight: 385.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 350508-29-1 |
|---|---|
| Molecular Formula | C16H23N3O8 |
| Molecular Weight | 385.37 g/mol |
| IUPAC Name | 3,4,5-trihydroxy-6-[3-[1-hydroxy-4-[methyl(nitroso)amino]butyl]pyridin-1-ium-1-yl]oxane-2-carboxylate |
| Standard InChI | InChI=1S/C16H23N3O8/c1-18(17-26)6-3-5-10(20)9-4-2-7-19(8-9)15-13(23)11(21)12(22)14(27-15)16(24)25/h2,4,7-8,10-15,20-23H,3,5-6H2,1H3 |
| Standard InChI Key | VSVYJUYJFLYYSI-UHFFFAOYSA-N |
| Canonical SMILES | CN(CCCC(C1=C[N+](=CC=C1)C2C(C(C(C(O2)C(=O)[O-])O)O)O)O)N=O |
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